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Compound of Interest

Compound Name: 4-Methylphthalimide

Cat. No.: B1312042 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-methylphthalimide. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for their work. This document

summarizes key quantitative data in structured tables, details experimental protocols, and

visualizes relevant biological pathways.

Core Physicochemical Properties
4-Methylphthalimide, with the CAS number 40314-06-5, is a derivative of phthalimide with a

methyl group attached to the aromatic ring.[1][2] Its molecular formula is C9H7NO2, and it has

a molecular weight of 161.16 g/mol .[1][2]

Quantitative Data Summary
The following tables summarize the available quantitative physicochemical data for 4-
methylphthalimide. It is important to note that experimental data for several key properties are

not readily available in the reviewed literature. In such cases, computed or predicted values are

provided with appropriate notation.
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Property Value Source Type

Molecular Weight 161.16 g/mol Calculated

CAS Number 40314-06-5 Database

Molecular Formula C9H7NO2 Database

Physical Form Solid Vendor

Purity 98% Vendor

Table 1: General Properties of 4-Methylphthalimide

Property Value Source Type

Melting Point Data not available -

Boiling Point Data not available -

Solubility Data not available -

pKa Data not available -

LogP (XLogP3) 1.5 Computed

Topological Polar Surface Area 46.2 Å² Computed

Table 2: Physicochemical Parameters of 4-Methylphthalimide

Experimental Protocols
Synthesis of 4-Methylphthalimide
A general procedure for the synthesis of 4-methylphthalimide involves the reaction of 4-

methylphthalic anhydride with urea.[3]

Materials:

4-methylphthalic anhydride

Urea

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1312042?utm_src=pdf-body
https://www.benchchem.com/product/b1312042?utm_src=pdf-body
https://www.benchchem.com/product/b1312042?utm_src=pdf-body
https://www.benchchem.com/product/b1312042?utm_src=pdf-body
https://www.chemicalbook.com/synthesis/4-methylphthalimide-99.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312042?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Xylene

Ethanol

Water

Procedure:

In a reaction vial, combine 4-methylphthalic anhydride (3.0 g) and urea (1.2 g) in xylene (15

mL).[3]

Stir the reaction mixture at 150°C overnight.[3]

After the reaction is complete, cool the mixture to room temperature.[3]

Collect the precipitated crystals by filtration.[3]

Wash the collected crystals sequentially with ethanol and water.[3]

Dry the resulting crystals under reduced pressure to obtain 4-methylphthalimide.[3]

This method reportedly yields 4-methylphthalimide as white crystals with an 82% yield.[3]

Biological Activity and Signaling Pathways
While specific data on the biological activity and signaling pathways of 4-methylphthalimide
are limited, a closely related derivative, N-(4-methyl-phenyl)-4-methylphthalimide (MPMPH-

1), has been studied for its anti-hypersensitivity effects.[4] In silico analysis using molecular

docking suggests that MPMPH-1 has a high affinity for the adenylyl-cyclase (AC) enzyme.[4]

Adenylyl cyclase is a key enzyme in the G-protein coupled receptor (GPCR) signaling pathway,

responsible for the conversion of ATP to cyclic AMP (cAMP).

The binding of an extracellular ligand (e.g., a hormone or neurotransmitter) to a GPCR

activates the receptor, which in turn activates a G-protein. The activated G-protein then

modulates the activity of an effector enzyme, such as adenylyl cyclase. The resulting change in

the intracellular concentration of second messengers, like cAMP, triggers a downstream

signaling cascade that ultimately leads to a cellular response. The inhibitory action of a
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compound like MPMPH-1 on adenylyl cyclase would be expected to decrease intracellular

cAMP levels, thereby modulating this signaling pathway.

Visualizing the Adenylyl Cyclase Signaling Pathway
The following diagram illustrates the logical relationship in the adenylyl cyclase signaling

pathway, which may be influenced by derivatives of 4-methylphthalimide.
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Caption: Logical flow of the adenylyl cyclase signaling pathway.

This guide serves as a foundational resource for understanding the physicochemical properties

of 4-methylphthalimide. Further experimental investigation is warranted to fill the existing data

gaps, which will be crucial for its potential applications in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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